![molecular formula C10H9NO4 B2892845 Ethyl 5-(furan-2-yl)-1,3-oxazole-4-carboxylate CAS No. 127919-34-0](/img/structure/B2892845.png)
Ethyl 5-(furan-2-yl)-1,3-oxazole-4-carboxylate
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Description
Ethyl 5-(furan-2-yl)-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C10H9NO4 and its molecular weight is 207.185. The purity is usually 95%.
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Scientific Research Applications
Antibacterial, Antiurease, and Antioxidant Activities
Ethyl N′-furan-2-carbonylbenzohydrazonate, a compound related to Ethyl 5-(furan-2-yl)-1,3-oxazole-4-carboxylate, was synthesized and evaluated for its antibacterial, antiurease, and antioxidant activities. The new compounds synthesized showed significant antiurease and antioxidant activities (Sokmen et al., 2014).
Synthesis and Antifungal Activities
A study on Ethyl naphtho[2,1-b]furan-2-carboxylate demonstrated its reaction with various agents to form new compounds, which were then evaluated for their antibacterial and antifungal activities (Raol & Acharya, 2015).
Thiol-Thione Tautomerism
Research on 5-Furan-2-yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H [1,2,4] triazole-3-thiol, derived from furan-2-carboxylic acid hydrazide, focused on their synthesis and thiol-thione tautomeric equilibrium. This study sheds light on the structural aspects of such compounds (Koparır et al., 2005).
Analytical and Spectral Study
Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate was used to synthesize 4-(5-((diphenylamino)methyl)furan-2-carboxamido)-2-hydroxybenzoic acid (PFSA), further leading to the creation of transition metal complexes. This study provided insights into the synthesis, characterization, and antimicrobial activity of these complexes (Patel, 2020).
Synthesis of Energetic Materials
A study synthesized 3-Amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, which is a combination of 1,2,5- and 1,2,4-oxadizaole rings. This compound was used to create derivatives and energetic salts with moderate thermal stabilities and insensitivity towards impact and friction (Yu et al., 2017).
Properties
IUPAC Name |
ethyl 5-(furan-2-yl)-1,3-oxazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO4/c1-2-13-10(12)8-9(15-6-11-8)7-4-3-5-14-7/h3-6H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUNYNLZKJUQFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC=N1)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.